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Compound of Interest

Compound Name: PF-1355

Cat. No.: B609968 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for PF-1355, a selective myeloperoxidase (MPO) inhibitor used in

research. Adherence to these guidelines is crucial for minimizing risks and complying with

regulatory standards.

Chemical and Physical Properties of PF-1355
A clear understanding of the chemical and physical properties of PF-1355 is the first step

toward safe handling and disposal. This data is summarized in the table below.
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Property Value

Chemical Name
2-(6-(2,5-dimethoxyphenyl)-4-oxo-2-thioxo-3,4-

dihydropyrimidin-1(2H)-yl)acetamide

Synonyms PF-06281355

Molecular Formula C14H15N3O4S

Molecular Weight 321.35 g/mol [1]

Appearance Crystalline solid

Purity ≥98%

Solubility Soluble in DMSO

Storage

Store at -20°C for the long term (months to

years) and at 0 - 4°C for the short term (days to

weeks).[2]

Shipping Condition
Shipped under ambient temperature as a non-

hazardous chemical.[2]

Step-by-Step Disposal Protocol for PF-1355
While a specific Safety Data Sheet (SDS) detailing the disposal of PF-1355 is not publicly

available, the following procedures are based on best practices for the disposal of research-

grade chemical compounds.

1. Waste Identification and Segregation:

Do not mix PF-1355 waste with other chemical waste streams. Keep it in its original

container or a clearly labeled, compatible container.

The waste should be categorized as hazardous chemical waste.

2. Personal Protective Equipment (PPE):

Before handling PF-1355 for disposal, ensure you are wearing the appropriate PPE:
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Safety goggles

Chemical-resistant gloves

Lab coat

3. Preparing for Disposal:

Ensure the waste container is securely sealed to prevent leaks or spills.

Label the container clearly with the full chemical name: "Waste PF-1355 (2-(6-(2,5-

dimethoxyphenyl)-4-oxo-2-thioxo-3,4-dihydropyrimidin-1(2H)-yl)acetamide)".

Include any known hazard information on the label.

4. Consultation and Collection:

Consult your institution's Environmental Health and Safety (EHS) department. They will

provide specific guidance based on local, state, and national regulations.

Arrange for the collection of the chemical waste by a licensed hazardous waste disposal

company. The assignment of a specific waste code should be done in discussion between

the user, the producer, and the waste disposal company.

Provide the disposal company with all available information on the chemical, including the

information presented in this guide.

5. Contaminated Materials:

Any materials, such as pipette tips, tubes, or paper towels, that have come into direct contact

with PF-1355 should be considered contaminated.

These materials should be collected in a separate, clearly labeled hazardous waste

container and disposed of following the same procedures as the chemical itself.

Important Considerations:
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Never dispose of PF-1355 down the drain or in regular trash. This can lead to environmental

contamination and is a violation of regulations.

Empty containers that held PF-1355 should be treated as hazardous waste unless they have

been properly decontaminated.

Disposal Decision Workflow
The following diagram illustrates the logical steps to be taken when preparing for the disposal

of PF-1355.
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Start: PF-1355 Waste for Disposal

Consult Institutional EHS Guidelines and SDS (if available)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste in a Labeled,
Sealed Container

Is the waste solid or liquid?

Package solid waste as per EHS instructions

Solid

Package liquid waste in a compatible, sealed container

Liquid

Store in Designated Hazardous Waste Accumulation Area

Arrange for Pickup by Licensed
Hazardous Waste Contractor

Complete Waste Manifest Documentation

End: Proper Disposal

Click to download full resolution via product page

PF-1355 Disposal Workflow
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By adhering to these procedures, you contribute to a safe and compliant laboratory

environment. Always prioritize safety and consult with your institution's safety experts when in

doubt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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